Cas no 638-45-9 (1-Iodohexane)

1-Iodohexane Properties

Names and Identifiers

• 1-iodohexane
• 1-Iodohexane (stabilized with Copper chip)
• Hexyl Iodide
• 1-Hexyliodide
• 1-iodo-hexan
• 1-iodo-n-hexane
• 1-Jodhexan
• 6-iodohexane
• hexane,1-iodo
• Hexyljodid
• iodo hexane
• n-C6H13I
• N-HEXYL IODIDE
• n-iodohexane
• Hexyl Iodide (stabilized with Copper chip)
• Hexane, 1-iodo-
• 1-Hexyl iodide
• IODOHEXANE
• 1-iodo-hexane
• ANOOTOPTCJRUPK-UHFFFAOYSA-N
• n-hexyliodide
• iodo-hexane
• 1-iodanylhexane
• C6H13I
• 1 -iodohexane
• Hexane, iodo-
• 1-Iodo Hexane
• Hexane,1-iodo-
• PubChem3945
• 1-IODOHEPXANE
• DSSTox_CID_29298
• DSSTox_RID_83416
• DSSTox_GSID_49341
• ANOOTOPTCJRUPK-UHFFFAOYSA-
• CAS-638-45-9
• CS-0132388
• F20355
• 27F4BFU2DR
• DTXCID2029298
• AKOS000119807
• I0059
• FT-0607963
• EINECS 211-339-0
• 638-45-9
• NSC 9251
• DTXSID2049341
• UNII-27F4BFU2DR
• NCGC00260408-01
• CHEMBL3188734
• F8880-7919
• InChI=1/C6H13I/c1-2-3-4-5-6-7/h2-6H2,1H3
• J-802255
• 1-Iodohexane contains copper as stabilizer
• Tox21_202862
• VS-02954
• EINECS 247-034-4
• NS00035591
• NSC-9251
• NSC9251
• 1-Iodohexane, purum, >=97.0% (GC)
• MFCD00001102
• EN300-19977
• SY048510
• A834555
• 1-Iodohexane, contains copper as stabilizer, >=98%
• 25495-92-5
• SCHEMBL189651
• STL146577
• 1-Hexyl Iodide; 1-Iodo-n-hexane; Hexyl Iodide; NSC 9251; n-Hexyl Iodide;
• BBL011465
• +Expand

• MDL： MFCD00001102
• InChIKey： ANOOTOPTCJRUPK-UHFFFAOYSA-N
• Inchi： 1S/C6H13I/c1-2-3-4-5-6-7/h2-6H2,1H3
• SMILES： IC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 505971

Computed Properties

• Exact Mass: 212.00600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 4
• Monoisotopic Mass: 212.006193
• Heavy Atom Count: 7
• Complexity: 27.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.00170
• PSA: 0.00000
• Refractive Index: n20/D 1.492(lit.)
• Boiling Point: 180°C(lit.)
• Melting Point: -75 ºC
• Flash Point: Fahrenheit: 141.8 ° f
  Celsius: 61 ° c
  
• Color/Form: Colorless liquid.
• Solubility: Insoluble in water.
• Sensitiveness: Light Sensitive/Air Sensitive/Heat Sensitive
• Density: 1.437 g/mL at 25 °C(lit.)

1-Iodohexane Security Information

• Symbol: GHS07 GHS09
• RTECS：MO3855000
• WGK Germany：2
• Safety Term：S26;S36/37/39;S61
• Safety Instruction： S26-S36/37/39-S61
• Risk Phrases：R22; R37/38; R41; R51/53
• Dangerous goods sign： Xn N
• Hazardous Material transportation number：UN 3082 9/PG 3
• Hazard Statement： H227-H315-H319-H411
• Warning Statement： P210-P264-P273-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P391-P403+P235-P501
• Prompt：warning
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• PackingGroup：III
• Risk Phrases： 22-37/38-41-51/53
• Signal Word：Danger
• TSCA：Yes
• HazardClass：9
• FLUKA BRAND F CODES：8

1-Iodohexane Customs Data

• HS CODE：29033080
• Customs Data：

  China Customs Code:

  2903399090

  Overview:

  2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons